Cas no 277-06-5 (3,8-Dioxatricyclo[5.1.0.02,4]octane(8CI,9CI))

3,8-Dioxatricyclo[5.1.0.02,4]octane(8CI,9CI) structure
277-06-5 structure
Product Name:3,8-Dioxatricyclo[5.1.0.02,4]octane(8CI,9CI)
CAS No:277-06-5
MF:C6H8O2
MW:112.126522064209
CID:264128
PubChem ID:9232
Update Time:2025-04-19

3,8-Dioxatricyclo[5.1.0.02,4]octane(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,8-Dioxatricyclo[5.1.0.02,4]octane(8CI,9CI)
    • 1,2:3,4-Diepoxycyclohexane
    • UNII-AOF31T5W1C
    • SCHEMBL4564219
    • 3,8-Dioxatricyclo[5.1.0.0~2,4~]octane
    • AOF31T5W1C
    • 277-06-5
    • Cyclohexa-1,3-diene dioxide
    • DTXSID20950371
    • cyclohexadiene dioxide
    • Inchi: 1S/C6H8O2/c1-2-4-6(8-4)5-3(1)7-5/h3-6H,1-2H2
    • InChI Key: APXNRLPBXNJAGG-UHFFFAOYSA-N
    • SMILES: O1C2CCC3C(C12)O3

Computed Properties

  • Exact Mass: 112.05244
  • Monoisotopic Mass: 112.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 25.1Ų

Experimental Properties

  • Density: 1.0494 (rough estimate)
  • Boiling Point: 147.55°C (rough estimate)
  • Refractive Index: 1.4792 (estimate)
  • PSA: 25.06

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